Cas no 100007-87-2 (3-(4-bromophenyl)-1h-indeno[1,2-c]pyrazol-4-one)

• Product Name: 3-(4-bromophenyl)-1h-indeno[1,2-c]pyrazol-4-one
• CAS No: 100007-87-2
• MF: C₁₆H₉BrN₂O
• MW: 325.159462690353
• CID: 1124209
• PubChem ID: 11666985
• Update Time: 2025-04-20

3-(4-bromophenyl)-1h-indeno[1,2-c]pyrazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1h-indeno[1,2-c]pyrazol-4-one
• Indeno[1,2-c]pyrazol-4(1H)-one, 3-(4-bromophenyl)-
• DTXSID10470316
• 100007-87-2
• SCHEMBL4816704
• 3-(4-bromophenyl)indeno[1,2-c]pyrazol-4(1h)-one

• Inchi： 1S/C16H9BrN2O/c17-10-7-5-9(6-8-10)14-13-15(19-18-14)11-3-1-2-4-12(11)16(13)20/h1-8H,(H,18,19)
• InChI Key： BEWWCIBKSVLUDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C(C3C=CC=CC=3C=2NN=1)=O

Computed Properties

• Exact Mass: 323.98983g/mol
• Monoisotopic Mass: 323.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 4.05060